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Compound of Interest

Compound Name: 1,3-Propanesultam

Cat. No.: B3024153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the thermal stability and

decomposition of 1,3-propanesultam based on available safety data and general chemical

principles. However, specific experimental data from thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC) for 1,3-propanesultam is not readily available in the

reviewed public literature. The presented tables are templates for expected data, and the

decomposition pathway is a theoretical proposition.

Introduction
1,3-Propanesultam, a cyclic sulfonate ester, is a versatile chemical intermediate utilized in

various industrial applications, including the synthesis of surfactants, dyes, and

pharmaceuticals. Its chemical structure, containing a strained four-membered ring, suggests

potential thermal instability. Understanding the thermal properties of 1,3-propanesultam is

crucial for ensuring safe handling, storage, and processing, particularly in drug development

where thermal stress can occur during manufacturing and formulation. This guide summarizes

the known information and provides a framework for the systematic evaluation of its thermal

stability and decomposition profile.

Physicochemical Properties
A summary of the key physicochemical properties of 1,3-propanesultam is provided in the

table below.
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Property Value Reference

CAS Number 1120-71-4 N/A

Molecular Formula C₃H₆O₃S N/A

Molecular Weight 122.14 g/mol N/A

Melting Point 30-33 °C N/A

Boiling Point 180 °C at 30 mmHg N/A

Appearance
White to off-white crystalline

solid
N/A

Thermal Stability Analysis
The thermal stability of a compound is typically investigated using thermogravimetric analysis

(TGA) and differential scanning calorimetry (DSC). While specific experimental data for 1,3-
propanesultam is not available in the literature reviewed, this section outlines the expected

data and provides standardized protocols for its determination.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This analysis provides information on the onset of decomposition, the temperature

ranges of decomposition events, and the mass of non-volatile residue.

Expected TGA Data for 1,3-Propanesultam

The following table is a template for presenting TGA data. The values are placeholders and

would need to be determined experimentally.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3024153?utm_src=pdf-body
https://www.benchchem.com/product/b3024153?utm_src=pdf-body
https://www.benchchem.com/product/b3024153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Nitrogen Atmosphere Air Atmosphere

Sample Mass (mg) e.g., 5.0 ± 0.1 e.g., 5.0 ± 0.1

Heating Rate (°C/min) e.g., 10 e.g., 10

Onset Decomposition Temp.

(T_onset, °C)
To be determined To be determined

Temperature at 5% Mass Loss

(T_5%, °C)
To be determined To be determined

Temperature at 50% Mass

Loss (T_50%, °C)
To be determined To be determined

Final Residue at 600°C (%) To be determined To be determined

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a

constant temperature. It provides information on melting, crystallization, and decomposition

events, including their temperatures and associated enthalpy changes.

Expected DSC Data for 1,3-Propanesultam

The following table is a template for presenting DSC data. The values are placeholders and

would need to be determined experimentally.
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Parameter Value (Nitrogen Atmosphere)

Sample Mass (mg) e.g., 2.0 ± 0.1

Heating Rate (°C/min) e.g., 10

Melting Onset Temperature (°C) e.g., ~30

Melting Peak Temperature (°C) To be determined

Enthalpy of Fusion (ΔH_fus, J/g) To be determined

Decomposition Onset Temperature (°C) To be determined

Decomposition Peak Temperature (°C) To be determined

Enthalpy of Decomposition (ΔH_decomp, J/g) To be determined

Experimental Protocols
The following are detailed, generalized methodologies for conducting TGA and DSC analyses

on a solid organic compound like 1,3-propanesultam.

Thermogravimetric Analysis (TGA) Protocol
Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of 1,3-propanesultam into a clean, tared

TGA pan (e.g., alumina or platinum).

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with the desired gas (e.g., high-purity nitrogen or air) at a constant flow

rate (e.g., 50 mL/min) for at least 30 minutes to ensure an inert or oxidative atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature of 25 °C.
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Heat the sample from 25 °C to a final temperature of 600 °C at a constant heating rate of

10 °C/min.

Data Analysis: Record the mass loss as a function of temperature. Determine the onset

decomposition temperature (the temperature at which significant mass loss begins) and

other relevant temperature points (e.g., T_5%, T_50%).

Differential Scanning Calorimetry (DSC) Protocol
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

certified reference materials (e.g., indium).

Sample Preparation: Accurately weigh 2-5 mg of 1,3-propanesultam into a hermetically

sealed aluminum pan. Prepare an empty, sealed aluminum pan as a reference.

Instrument Setup:

Place the sample and reference pans in the DSC cell.

Purge the cell with high-purity nitrogen at a constant flow rate (e.g., 20 mL/min).

Thermal Program:

Equilibrate the sample at 0 °C.

Heat the sample from 0 °C to 400 °C at a constant heating rate of 10 °C/min.

Data Analysis: Record the heat flow as a function of temperature. Determine the

temperatures and enthalpies of any observed thermal events, such as melting and

decomposition.

Decomposition Pathway
Upon heating, 1,3-propanesultam is expected to undergo thermal decomposition. Safety data

sheets indicate that toxic fumes of sulfur oxides (SOx) and carbon monoxide (CO) are emitted

upon decomposition[1]. Based on the principles of organic chemistry, a plausible thermal

decomposition pathway for 1,3-propanesultam is proposed to proceed via the cleavage of the

C-O and S-N bonds.
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The following diagram illustrates a hypothetical thermal decomposition pathway.
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Thermal Decomposition of 1,3-Propanesultam

1,3-Propanesultam
(C₃H₆O₃S)

Diradical Intermediate

Heat (Δ)

Propene
(C₃H₆)

Sulfur Trioxide
(SO₃)

Further Decomposition Products
(CO, H₂O, etc.)

Oxidation (if O₂ present)

Sulfur Dioxide (SO₂) + Oxygen Radical (O)

High Temp.
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Thermal Stability Evaluation Workflow

Procure/Synthesize
1,3-Propanesultam

Confirm Purity
(e.g., NMR, HPLC)

Thermogravimetric Analysis (TGA)
(Inert & Oxidative Atmospheres)

Differential Scanning Calorimetry (DSC)
(Determine Melting & Decomposition)

Evolved Gas Analysis
(TGA-MS or TGA-FTIR)

Kinetic Analysis
(e.g., Isothermal TGA)

Comprehensive Report on
Thermal Stability & Decomposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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